Cas no 1501671-28-8 (3-(2-ethylphenyl)butanoic acid)

3-(2-ethylphenyl)butanoic acid structure
1501671-28-8 structure
Product Name:3-(2-ethylphenyl)butanoic acid
CAS No:1501671-28-8
MF:C12H16O2
MW:192.254243850708
CID:6166409
PubChem ID:83389388
Update Time:2024-01-12

3-(2-ethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-ethylphenyl)butanoic acid
    • EN300-1851258
    • 1501671-28-8
    • Inchi: 1S/C12H16O2/c1-3-10-6-4-5-7-11(10)9(2)8-12(13)14/h4-7,9H,3,8H2,1-2H3,(H,13,14)
    • InChI Key: MRRUKBJDLGSHQY-UHFFFAOYSA-N
    • SMILES: OC(CC(C)C1C=CC=CC=1CC)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

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